4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole

• IUPAC Name: 1-(4-chloro-3,5-dimethylpyrazol-1-yl)-4-(4-nitropyrazol-1-yl)butan-1-one
• InChI: InChI=1S/C12H14ClN5O3/c1-8-12(13)9(2)17(15-8)11(19)4-3-5-16-7-10(6-14-16)18(20)21/h6-7H,3-5H2,1-2H3
• InChI Key: BTZZPTBSNISTHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)CCCN2C=C(C=N2)[N+](=O)[O-])C)Cl
• Molecular Formula: C12H14ClN5O3
• Molecular Weight: 311.72 g/mol
• Solubility: 26 [ug/mL] (The mean of the results at pH 7.4)

Description

4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole, also known as CDDP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. CDDP is a pyrazole derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for use in various fields of research.

Mechanism of Action

The mechanism of action of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has been found to induce DNA damage and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole in lab experiments is its potent anticancer activity. 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has been found to be effective against a wide range of cancer cells, making it a promising candidate for use in cancer research. However, 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has some limitations, including its potential toxicity and the need for careful dosing.

Future Directions

There are several future directions for research involving 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole. One area of research is the development of more effective and less toxic derivatives of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole. Another area of research is the investigation of the neuroprotective effects of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole and to identify potential targets for its use in cancer therapy.
Conclusion
In conclusion, 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole is a promising chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. Its potent anticancer activity, wide range of biochemical and physiological effects, and neuroprotective properties make it a promising candidate for use in cancer research and the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole and to develop more effective and less toxic derivatives.

Scientific Research Applications

4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole has been extensively studied for its potential use in various research applications. One of the most promising applications of 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole is in the field of cancer research. Studies have shown that 4-chloro-3,5-dimethyl-1-[4-(4-nitro-1H-pyrazol-1-yl)butanoyl]-1H-pyrazole exhibits potent anticancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells.